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Compound of Interest

Compound Name: 2-Methylbutyl butyrate

Cat. No.: B1580447 Get Quote

An In-depth Technical Guide to 2-Methylbutyl
Butyrate
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-methylbutyl butyrate, a key fragrance and flavor compound. It is intended for

researchers, scientists, and professionals in drug development who require detailed

information for their work. This document includes tabulated physical and chemical data,

detailed experimental protocols for its synthesis and analysis, and a visualization of its

synthetic pathway.

Chemical Identity and Properties
2-Methylbutyl butyrate, also known as 2-methylbutyl butanoate, is an organic ester

characterized by its fruity aroma. It is found naturally in a variety of fruits and is used

extensively in the food and fragrance industries.

Table 1: General and Physical Properties of 2-Methylbutyl Butyrate
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Property Value Source(s)

Molecular Formula C9H18O2 [1]

Molecular Weight 158.24 g/mol [2]

Appearance Colorless clear liquid [3]

Odor

Fruity, pear, apricot, apple,

tropical, gooseberry, spicy,

rummy

[3]

Boiling Point
176.00 to 177.00 °C @ 760.00

mm Hg
[3]

Density
0.862 to 0.868 g/cm³ @ 25.00

°C
[3]

Refractive Index 1.408 to 1.414 @ 20.00 °C [3]

Flash Point 138.00 °F (58.89 °C) [3]

Solubility
Soluble in alcohol; Insoluble in

water
[3]

Table 2: Chemical Identifiers of 2-Methylbutyl Butyrate
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Identifier Value Source(s)

IUPAC Name 2-methylbutyl butanoate [1]

CAS Number 51115-64-1 [2]

InChI

InChI=1S/C9H18O2/c1-4-6-

9(10)11-7-8(3)5-2/h8H,4-

7H2,1-3H3

[1]

InChIKey
MBZKQDXXFMITAC-

UHFFFAOYSA-N
[1]

SMILES CCCC(=O)OCC(C)CC [1]

Synonyms

2-methylbutyl butanoate,

Butanoic acid, 2-methylbutyl

ester

[3]

Synthesis of 2-Methylbutyl Butyrate
The most common method for synthesizing 2-methylbutyl butyrate is through the Fischer

esterification of butyric acid with 2-methyl-1-butanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification
This protocol describes a representative procedure for the synthesis of 2-methylbutyl
butyrate.

Materials:

Butyric acid

2-Methyl-1-butanol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)
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Deionized water

Diethyl ether

Apparatus:

Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine butyric

acid and a molar excess of 2-methyl-1-butanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.

Maintain reflux for several hours, monitoring the reaction progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with deionized water,

saturated sodium bicarbonate solution (to neutralize the acid catalyst), and again with

deionized water.
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Extraction and Drying: Extract the aqueous layer with diethyl ether. Combine the organic

layers and dry over anhydrous magnesium sulfate.

Purification: Filter the drying agent and remove the solvent using a rotary evaporator. The

crude product can be further purified by fractional distillation to obtain pure 2-methylbutyl
butyrate.

Butyric Acid
(CH₃CH₂CH₂COOH)

Protonated Carbonyl Intermediate

+ H⁺

2-Methyl-1-butanol
((CH₃)₂CHCH₂OH)

H₂SO₄ (catalyst)

Tetrahedral Intermediate+ 2-Methyl-1-butanol Protonated Ester
- H₂O

2-Methylbutyl Butyrate
(CH₃CH₂CH₂COOCH₂CH(CH₃)₂)

- H⁺

Water
(H₂O)

Click to download full resolution via product page

Caption: Fischer esterification of 2-Methylbutyl butyrate.

Analytical Characterization
The identity and purity of synthesized 2-methylbutyl butyrate can be confirmed using various

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is used to separate the components of a mixture and identify them based on their mass

spectra.

Experimental Protocol:

Sample Preparation: Dilute a small amount of the purified 2-methylbutyl butyrate in a

volatile solvent such as dichloromethane or hexane.

Instrumentation:
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Gas Chromatograph: Equipped with a capillary column suitable for separating volatile

organic compounds (e.g., DB-5ms).

Injector: Split/splitless injector, operated in split mode.

Oven Program: A temperature gradient program is typically used, for example, starting at

50°C and ramping up to 250°C.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.

Data Analysis: The retention time of the peak corresponding to 2-methylbutyl butyrate is

recorded. The resulting mass spectrum is compared with a reference spectrum from a

database for confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the molecular structure of 2-
methylbutyl butyrate.

Experimental Protocol:

Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.g.,

CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal

standard.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Analysis: The spectrum will show characteristic chemical shifts and splitting patterns

for the different proton environments in the molecule. The integration of the peaks

corresponds to the number of protons in each environment.

¹³C NMR Analysis: The spectrum will show a peak for each unique carbon atom in the

molecule, providing information about the carbon skeleton.

Fourier-Transform Infrared (FT-IR) Spectroscopy
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FT-IR spectroscopy is used to identify the functional groups present in a molecule.

Experimental Protocol:

Sample Preparation: As 2-methylbutyl butyrate is a liquid, it can be analyzed neat as a thin

film between two salt plates (e.g., NaCl or KBr) or by using an Attenuated Total Reflectance

(ATR) accessory.

Instrumentation: A standard FT-IR spectrometer.

Data Analysis: The spectrum is analyzed for characteristic absorption bands. For 2-
methylbutyl butyrate, a strong C=O stretching band for the ester group is expected around

1735-1750 cm⁻¹, and C-O stretching bands will appear in the 1000-1300 cm⁻¹ region.

This guide provides a foundational understanding of 2-methylbutyl butyrate for research and

development purposes. For more specific applications, further investigation and optimization of

these protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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